(S)-2-Methoxypropionic acid methyl ester
Overview
Description
(S)-2-Methoxypropionic acid methyl ester is a useful research compound. Its molecular formula is C5H10O3 and its molecular weight is 118.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Free-Radical Reactions
The methyl ester of 3-methoxypropionic acid demonstrates a significant role in free-radical reactions with alkenes. Initiated by ditert-butyl peroxide, these reactions yield various adducts, including methyl esters or nitriles of substituted propionic acids, which are key in further chemical synthesis and research (Ogibin, Il'ina, & Nikishin, 1967).
Chiral-Resolving Agents
(S)-2-Methoxy-2-(1-naphthyl)propionic acid (MalphaNP acid), a related compound, is utilized for the resolution of secondary alcohols. This process is beneficial in producing single-enantiomer compounds, such as pheromones, offering superior HPLC separation and NMR shielding compared to other acids like MTPA (Ichikawa & Ono, 2006).
Electrocarboxylation in Organic Synthesis
Electrocarboxylation studies involving related esters, such as 2-hydroxy-2-p-tolyl-butyric acid methyl ester, demonstrate the potential for efficient synthesis of complex organic molecules. This process is significantly influenced by factors like electrolytes, cathode materials, and temperature (Zhang et al., 2010).
Enzymatic Substrate Specificity
Methyl esters of phenylalkanoic acids, closely related to (S)-2-Methoxypropionic acid methyl ester, have been used to probe the active sites of esterases from Aspergillus niger. This research highlights the enzyme's specificity for certain substrates and its dependence on the structure of the ester bond and aromatic substitutions (Kroon et al., 1997).
Gas Chromatographic Analysis
Methyl 3-methoxy-3-phenylpropionate, a similar compound, was found as an artifact during gas chromatographic analysis of esterified cinnamic acid. This finding is crucial for accurate analytical methods in chemistry and biochemistry (Warnaar, 1976).
Photochemical Studies
Studies on the photochemical reactions of β-(p-ethylbenzoyl)acrylic acid, which forms methyl esters like this compound, provide insights into the mechanisms of photoreactions in organic chemistry (Sugiyama et al., 1970).
properties
IUPAC Name |
methyl (2S)-2-methoxypropanoate |
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InChI |
InChI=1S/C5H10O3/c1-4(7-2)5(6)8-3/h4H,1-3H3/t4-/m0/s1 |
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InChI Key |
VABBJJOSOCPYIT-BYPYZUCNSA-N |
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Canonical SMILES |
CC(C(=O)OC)OC |
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Isomeric SMILES |
C[C@@H](C(=O)OC)OC |
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Molecular Formula |
C5H10O3 |
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DSSTOX Substance ID |
DTXSID601304873 |
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| Record name | Methyl (2S)-2-methoxypropanoate | |
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Molecular Weight |
118.13 g/mol |
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CAS RN |
54656-65-4 |
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| Record name | Methyl (2S)-2-methoxypropanoate | |
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| Record name | Methyl (2S)-2-methoxypropanoate | |
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